Cas no 824943-45-5 (1,2-Piperidinedicarboxylicacid, 5-hydroxy-6-methoxy-, 2-methyl 1-(phenylmethyl) ester, (2S,5R)-)

1,2-Piperidinedicarboxylicacid, 5-hydroxy-6-methoxy-, 2-methyl 1-(phenylmethyl) ester, (2S,5R)- structure
824943-45-5 structure
Product Name:1,2-Piperidinedicarboxylicacid, 5-hydroxy-6-methoxy-, 2-methyl 1-(phenylmethyl) ester, (2S,5R)-
CAS No:824943-45-5
MF:C16H21NO6
MW:323.34104514122
CID:715903
PubChem ID:11771651
Update Time:2025-04-19

1,2-Piperidinedicarboxylicacid, 5-hydroxy-6-methoxy-, 2-methyl 1-(phenylmethyl) ester, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Piperidinedicarboxylicacid, 5-hydroxy-6-methoxy-, 2-methyl 1-(phenylmethyl) ester, (2S,5R)-
    • METHYL (2S,5R)-1-CBZ-5-HYDROXY-6-METHOXYPIPECOLINATE
    • 824943-45-5
    • METHYL(2S,5R)-1-CBZ-5-HYDROXY-6-METHOXYPIPECOLINATE
    • DTXSID00472283
    • (2S,5R)-1-Benzyl 2-methyl 5-hydroxy-6-methoxypiperidine-1,2-dicarboxylate
    • Inchi: 1S/C16H21NO6/c1-21-14-13(18)9-8-12(15(19)22-2)17(14)16(20)23-10-11-6-4-3-5-7-11/h3-7,12-14,18H,8-10H2,1-2H3/t12-,13+,14?/m0/s1
    • InChI Key: AWPGAMAVGUJBCC-WLDKUNSKSA-N
    • SMILES: O(C)C1[C@@H](CC[C@@H](C(=O)OC)N1C(=O)OCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 323.13688739g/mol
  • Monoisotopic Mass: 323.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • Density: 1.276
  • Boiling Point: 456.991°C at 760 mmHg
  • Flash Point: 230.18°C
  • Refractive Index: 1.559
  • PSA: 85.30000
  • LogP: 1.23190
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